N-cyclohexyl-2-[(4-fluorophenyl)sulfonyl]hydrazinecarboxamide

• IUPAC Name: 1-cyclohexyl-3-[(4-fluorophenyl)sulfonylamino]urea
• InChI: InChI=1S/C13H18FN3O3S/c14-10-6-8-12(9-7-10)21(19,20)17-16-13(18)15-11-4-2-1-3-5-11/h6-9,11,17H,1-5H2,(H2,15,16,18)
• InChI Key: QDYWMCKDUMAVSO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NNS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C13H18FN3O3S
• Molecular Weight: 315.37 g/mol

Description

N-cyclohexyl-2-[(4-fluorophenyl)sulfonyl]hydrazinecarboxamide, commonly known as CF3, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 384.47 g/mol.

Mechanism of Action

The mechanism of action of CF3 is not fully understood, but it is believed to act by inhibiting various enzymes and proteins in the body. CF3 has been shown to inhibit the activity of enzymes such as carbonic anhydrase and metalloproteinases, which are involved in various physiological processes such as cell growth and migration. CF3 has also been shown to inhibit the activity of proteins such as amyloid beta, which is involved in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
CF3 has been shown to have various biochemical and physiological effects in the body. In vitro studies have shown that CF3 inhibits the growth and migration of cancer cells by inhibiting the activity of metalloproteinases. CF3 has also been shown to increase insulin sensitivity and improve glucose tolerance in diabetic mice. In addition, CF3 has been shown to reduce the accumulation of amyloid beta in the brain, which is a hallmark of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

CF3 has several advantages for use in lab experiments. It is a stable and easily synthesized compound that can be used in various assays and experiments. CF3 is also soluble in organic solvents, which makes it easy to work with. However, CF3 has some limitations as well. It is a relatively new compound, and its mechanism of action is not fully understood. In addition, CF3 has not been extensively studied for its potential side effects, which may limit its use in clinical settings.

Future Directions

There are several future directions for the research on CF3. One potential direction is to study its potential applications in the treatment of other diseases such as Parkinson's disease and multiple sclerosis. Another direction is to study the potential side effects of CF3 and its long-term safety. Furthermore, there is a need to explore the use of CF3 in combination with other drugs or therapies to enhance its therapeutic effects. Finally, there is a need to develop more efficient synthesis methods for CF3 to make it more accessible for research and potential clinical use.
Conclusion:
In conclusion, CF3 is a promising compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The synthesis of CF3 is a reliable method, and its mechanism of action is believed to involve the inhibition of various enzymes and proteins in the body. CF3 has several biochemical and physiological effects, and its potential applications in medicine, agriculture, and material science are vast. However, more research is needed to fully understand the potential of CF3 and its limitations.

Synthesis Methods

The synthesis of CF3 involves the reaction of 4-fluorobenzenesulfonyl chloride with cyclohexylhydrazine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 2,2,2-trifluoroacetyl chloride to form CF3. This method has been described in detail in various research papers and is considered a reliable method for the synthesis of CF3.

Scientific Research Applications

CF3 has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In the field of medicine, CF3 has shown promising results in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. In agriculture, CF3 has been used as a pesticide to control pests and increase crop yield. In material science, CF3 has been used as a building block for the synthesis of various materials such as polymers and nanoparticles.